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Compound of Interest

Compound Name: Metanil yellow

Cat. No.: B10817201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metanil yellow, also known as Acid Yellow 36, is a monoazo acid dye widely used in the textile

industry for dyeing protein fibers such as wool and silk, as well as synthetic polyamides like

nylon.[1][2] Its popularity stems from its vibrant yellow hue, good water solubility, and cost-

effectiveness.[1] As an anionic dye, its coloration mechanism relies on the formation of ionic

bonds with the protonated amino groups present in the fiber structure under acidic conditions.

This document provides detailed application notes and experimental protocols for the use of

Metanil yellow in textile dyeing, along with data on its performance and fastness properties.

Chemical and Physical Properties
Metanil yellow is the sodium salt of 3-[(4-anilinophenyl)diazenyl]benzenesulfonic acid. Its

chemical structure and properties are summarized below.
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Property Value

CI Name Acid Yellow 36

CI Number 13065

CAS Number 587-98-4

Molecular Formula C₁₈H₁₄N₃NaO₃S

Molecular Weight 375.38 g/mol

Appearance Yellow to orange powder

Solubility Soluble in water

pH Indicator Range pH 1.2 (Red) - 2.3 (Yellow)[3]

Dyeing Mechanism on Protein and Polyamide Fibers
The application of Metanil yellow to wool, silk, and nylon fibers is based on the principles of

acid dyeing. The dyeing process is carried out in an acidic dyebath, which protonates the free

amino groups (-NH₂) in the amorphous regions of the protein (wool, silk) and polyamide (nylon)

fibers, creating cationic sites (-NH₃⁺). The anionic Metanil yellow dye molecules (D-SO₃⁻) are

then attracted to these positively charged sites, forming strong ionic bonds. Additionally, van

der Waals forces and hydrogen bonds contribute to the overall dye-fiber interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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